Cas no 883512-03-6 (2-(4-BENZYL-1-PIPERAZINO)-5-BROMO-BENZALDEHYDE)

• Product Name: 2-(4-BENZYL-1-PIPERAZINO)-5-BROMO-BENZALDEHYDE
• CAS No: 883512-03-6
• MF: C₁₈H₁₉BrN₂O
• MW: 359.260263681412
• CID: 890151
• PubChem ID: 26188764
• Update Time: 2025-04-19

2-(4-BENZYL-1-PIPERAZINO)-5-BROMO-BENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-(4-BENZYL-1-PIPERAZINO)-5-BROMO-BENZALDEHYDE
• 2-(4-Benzyl-1-piperazino)-5-bromobenzaldehyde
• 2-(4-benzylpiperazin-1-yl)-5-bromobenzaldehyde
• 2-(2-CHLORO-6-FLUOROPHENYL)-N-(3-(1-METHYL-1H-PYRAZOL-4-YL)QUINOLIN-6-YL)ACETAMIDE
• 2-(4-Benzyl-1-piperazine)-5-bromo-benzaldehyde
• DTXSID00649852
• 883512-03-6

• MDL： MFCD06656562
• Inchi： 1S/C18H19BrN2O/c19-17-6-7-18(16(12-17)14-22)21-10-8-20(9-11-21)13-15-4-2-1-3-5-15/h1-7,12,14H,8-11,13H2
• InChI Key： ZRRIDJONZOWMPH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 358.06800
• Monoisotopic Mass: 358.06808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.58670